3-(2-Chloro-4,6-dimethylphenoxy)pyrrolidine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-(2-Chloro-4,6-dimethylphenoxy)pyrrolidine hydrochloride consists of a pyrrolidine ring attached to a chloro-dimethylphenyl group via an ether linkage . It contains a total of 32 bonds, including 16 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 secondary amine (aliphatic), 1 aromatic ether, and 1 Pyrrolidine .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(2-Chloro-4,6-dimethylphenoxy)pyrrolidine hydrochloride include a molecular weight of 262.17 g/mol. For detailed physical and chemical properties, it is recommended to refer to the manufacturer’s product details or relevant scientific literature.Scientific Research Applications
Pharmaceutical Research
3-(2-Chloro-4,6-dimethylphenoxy)pyrrolidine hydrochloride: is utilized in pharmaceutical research as a reference standard for drug formulation . Its properties may be studied to understand its interaction with biological systems, which is crucial for the development of new medications. It can also serve as a precursor or an intermediate in the synthesis of more complex compounds used in drug development.
Agricultural Chemistry
In the field of agriculture, this compound could be explored for its potential as a growth regulator or as a part of pesticide formulations . Its efficacy and safety profile would need to be thoroughly evaluated through field trials and laboratory analyses to ensure it does not adversely affect the environment or non-target species.
Material Science
Material scientists might investigate 3-(2-Chloro-4,6-dimethylphenoxy)pyrrolidine hydrochloride for its properties when creating new polymeric materials or coatings . Its chemical structure could impart specific characteristics such as durability, flexibility, or resistance to certain chemicals, making it valuable in the design of specialized materials.
Environmental Science
This compound’s impact on environmental systems can be a significant area of study. Researchers might assess its biodegradability, toxicity, and long-term effects on ecosystems . Understanding its environmental fate is essential for regulatory compliance and the development of safe disposal methods.
Biochemistry
Biochemists may be interested in 3-(2-Chloro-4,6-dimethylphenoxy)pyrrolidine hydrochloride for its potential role in enzymatic reactions or metabolic pathways . It could act as an inhibitor or activator of certain enzymes, providing insights into biochemical processes and the possibility of therapeutic applications.
Pharmacology
In pharmacology, the focus would be on the pharmacokinetics and pharmacodynamics of the compound . Studies could explore its absorption, distribution, metabolism, and excretion (ADME) in the body, as well as its interactions with various receptors or ion channels, contributing to the development of new drugs.
Analytical Chemistry
Analytical chemists might use 3-(2-Chloro-4,6-dimethylphenoxy)pyrrolidine hydrochloride as a calibration standard in chromatography or spectrometry . Its well-defined properties allow for the accurate quantification of substances in complex mixtures, which is vital for quality control and research.
Safety and Hazards
properties
IUPAC Name |
3-(2-chloro-4,6-dimethylphenoxy)pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO.ClH/c1-8-5-9(2)12(11(13)6-8)15-10-3-4-14-7-10;/h5-6,10,14H,3-4,7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJNKRDDHYGIJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)OC2CCNC2)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chloro-4,6-dimethylphenoxy)pyrrolidine hydrochloride | |
CAS RN |
1220035-55-1 |
Source
|
| Record name | Pyrrolidine, 3-(2-chloro-4,6-dimethylphenoxy)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220035-55-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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